2-(tert-Butyl)5-methyl1H-indole-2,5-dicarboxylate

• Molecular Formula: C15H17NO4
• Molecular Weight: 275.30 g/mol
• IUPAC Name: 2-O-tert-butyl 5-O-methyl 1H-indole-2,5-dicarboxylate
• InChI: InChI=1S/C15H17NO4/c1-15(2,3)20-14(18)12-8-10-7-9(13(17)19-4)5-6-11(10)16-12/h5-8,16H,1-4H3
• InChI Key: GFQMPBCEANQRRF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC2=C(N1)C=CC(=C2)C(=O)OC

Description

2-(tert-Butyl)5-methyl1H-indole-2,5-dicarboxylate is a useful research compound. Its molecular formula is C15H17NO4 and its molecular weight is 275.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 13 g 1H-Indole-2,5-dicarboxylic acid 5-methyl ester in 300 ml toluene, 59 ml Di-tert-butoxymethyl-dimethyl-amine were added dropwise at 80° C. Then, the reaction mixture was heated under reflux for additional 6 h. After removal of the solvents under reduced pressure the residue was dissolved in 300 ml DCM and washed with sat. aqueous NaHCO3 solution (2×100 ml). The organic layer was dried over MgSO4 and concentrated under reduced pressure. The residue was purified by chromatography on silica gel eluting with a n-heptane/ethyl acetate gradient. The fractions containing the product were collected and concentrated under reduced pressure. Yield: 8.3 g. MS (ES+): m/e=276.